![molecular formula C16H18N2O2 B3072371 N-(3-Amino-2-methylphenyl)-2-(4-methoxyphenyl)-acetamide CAS No. 1016724-17-6](/img/structure/B3072371.png)
N-(3-Amino-2-methylphenyl)-2-(4-methoxyphenyl)-acetamide
Overview
Description
N-(3-Amino-2-methylphenyl)-2-(4-methoxyphenyl)-acetamide, also known as NAMPA, is a synthetic compound with a wide range of applications in scientific research. It is a derivative of the amino acid L-tyrosine and has been used in a variety of laboratory experiments, including those involving biochemistry and physiology. NAMPA is known for its ability to interact with several different types of receptors in the body, making it a valuable tool for scientists to study the effects of certain hormones and neurotransmitters.
Scientific Research Applications
Green Synthesis
N-(3-Amino-2-methylphenyl)-2-(4-methoxyphenyl)-acetamide is a key intermediate in the production of azo disperse dyes. Research by Zhang Qun-feng (2008) in "Fine Chemical Intermediates" highlights its use in a green synthesis process, utilizing a novel Pd/C catalyst. This method improves selectivity and stability, achieving a selectivity of 99.3% (Zhang Qun-feng, 2008).
Metabolism Studies
The metabolism of chloroacetamide herbicides and their metabolites, including this compound, has been studied in human and rat liver microsomes. Coleman et al. (2000) in "Environmental Health Perspectives" investigated the metabolic pathways of these herbicides, finding different metabolic rates in humans and rats (Coleman et al., 2000).
Crystal Structure Analysis
The crystal structure of related acetamide derivatives has been analyzed to understand their pharmacological activities, such as anticonvulsant properties. Camerman et al. (2005) in "Acta Crystallographica Section C" discussed the stereochemical comparisons with phenytoin, indicating certain molecular features responsible for these activities (Camerman et al., 2005).
Antimalarial Drug Synthesis
This compound also serves as an intermediate in the synthesis of antimalarial drugs. Magadum and Yadav (2018) in "ACS Omega" described its role in the chemoselective monoacetylation process, crucial for natural antimalarial drug synthesis (Magadum & Yadav, 2018).
Herbicide Metabolism and Environmental Impact
The environmental behavior of chloroacetamide herbicides, including this compound, has been studied. Banks and Robinson (1986) in "Weed Science" investigated how wheat straw and irrigation affect the soil reception and activity of these herbicides, providing insights into their environmental impact (Banks & Robinson, 1986).
properties
IUPAC Name |
N-(3-amino-2-methylphenyl)-2-(4-methoxyphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-11-14(17)4-3-5-15(11)18-16(19)10-12-6-8-13(20-2)9-7-12/h3-9H,10,17H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGUMHJWMWIXXCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)CC2=CC=C(C=C2)OC)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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